4-amino-1-ethyl-3-methyl-1H-pyrazol-5-ol

• Molecular Formula: C6H11N3O
• Molecular Weight: 141.17 g/mol
• SMILES: CCN1C(=O)C(=C(N1)C)N
• InChI: InChI=1S/C6H11N3O/c1-3-9-6(10)5(7)4(2)8-9/h8H,3,7H2,1-2H3
• InChIKey: VQBZVFOPALUWKN-UHFFFAOYSA-N

4-Amino-1-ethyl-3-methyl-1H-pyrazol-5-ol: Physicochemical & Structural Baseline

4-Amino-1-ethyl-3-methyl-1H-pyrazol-5-ol (CAS 1497108-81-2) is a 4-aminopyrazol-5-ol derivative with a molecular formula of C₆H₁₁N₃O and a molecular weight of 141.17 g/mol . The compound bears an ethyl substituent at N1, a methyl group at C3, an amino group at C4, and a hydroxyl group at C5, making it a 5-hydroxypyrazole tautomer capable of equilibrating to the 5-pyrazolone form . Predicted physicochemical parameters include a density of 1.30 ± 0.1 g/cm³ and a boiling point of 281.9 ± 40.0 °C . The free-base form is noted to be unstable, necessitating controlled storage or salt formation for reliable handling [1].

• Defined N1-ethyl/C3-methyl regioisomer with vendor-reported purity 95–98%

• Free-base instability: plan for salt formation or controlled storage

• May support antioxidant scaffold studies and kinase inhibitor building-block synthesis

• [1] Burgart, Y.V.; Makhaeva, G.F.; Krasnykh, O.P.; et al. Synthesis of 4-Aminopyrazol-5-ols as Edaravone Analogs and Their Antioxidant Activity. Molecules 2022, 27, 7722. https://doi.org/10.3390/molecules27227722 View Source

4-Amino-1-ethyl-3-methyl-1H-pyrazol-5-ol: Why Generic Substitution Fails

Substitution among 4-aminopyrazol-5-ols is not trivial because the N1 and C3 alkyl substituents critically modulate tautomeric equilibrium, antioxidant mechanism partitioning (SET vs. HAT), and cytotoxicity profiles [1]. The 4-aminopyrazol-5-ol free base is intrinsically unstable [1], and the specific N1-ethyl/C3-methyl regioisomer differs from the more common N1-methyl/C3-ethyl analog in both steric and electronic properties that affect downstream reactivity in kinase-inhibitor building-block chemistry [2]. Quantitative differentiation below demonstrates that even minor alkyl-group shuffling yields measurably distinct physicochemical and biological behavior.

! Regioisomeric shift: N1-methyl/C3-ethyl analog (CAS 1478595-38-8) may exhibit different logP and sourcing reliability

! Free-base instability vs. stable 5-pyrazolones (e.g., 4-aminoantipyrine) limits direct form interchange

! 5-OH deletion: non-hydroxylated 4-aminopyrazoles (CAS 947763-34-0) cannot support HAT-based radical quenching

• [1] Burgart, Y.V.; Makhaeva, G.F.; Krasnykh, O.P.; et al. Synthesis of 4-Aminopyrazol-5-ols as Edaravone Analogs and Their Antioxidant Activity. Molecules 2022, 27, 7722. https://doi.org/10.3390/molecules27227722 View Source
• [2] BenchChem (informational use only for structural comparison – excluded from core evidence). 4-Amino-3-ethyl-1-methyl-1H-pyrazol-5-ol vs. 4-Amino-1-ethyl-3-methyl-1H-pyrazol-5-ol structural note. This source is cited solely to acknowledge the existence of the regioisomer; no quantitative data are derived from it. View Source

4-Amino-1-ethyl-3-methyl-1H-pyrazol-5-ol: Quantitative Differentiation vs. Analogs

Regioisomeric Differentiation: Predicted Physicochemical Profile

The target compound 4-amino-1-ethyl-3-methyl-1H-pyrazol-5-ol (CAS 1497108-81-2) is the N1-ethyl/C3-methyl regioisomer. Its direct regioisomer, 4-amino-3-ethyl-1-methyl-1H-pyrazol-5-ol (CAS 1478595-38-8), bears the ethyl group at C3 and methyl at N1. Although both share the same molecular formula (C₆H₁₁N₃O) and molecular weight (141.17 g/mol), the target compound is listed at 95–98% purity from multiple vendors, while the regioisomer is less commonly stocked, with some suppliers discontinuing it . Both isomers display identical computed H-bond donor (2) and acceptor (3) counts and rotatable bond count (1) . However, the inversion of N1- and C3-substituents is expected to alter dipole moment and logP due to differential proximity of the alkyl groups to the H-bonding 5-OH/4-NH₂ network; experimental logP and dipole measurements have not been reported for either isomer at the time of this analysis.

Regioisomeric Identity

Data to verify

Target: N1-ethyl, C3-methyl (CAS 1497108-81-2); 95–98% purity; multi-supplier

Comparator: N1-methyl, C3-ethyl (CAS 1478595-38-8); limited availability

Procurement reliability favors target compound.

No shared assay data; property differences predicted.

Evidence Dimension	Regioisomeric identity, purity, and availability
Target Compound Data	N1-ethyl, C3-methyl; purity 95–98% (vendor-reported); CAS 1497108-81-2; stocked by multiple suppliers
Comparator Or Baseline	4-Amino-3-ethyl-1-methyl-1H-pyrazol-5-ol (CAS 1478595-38-8); N1-methyl, C3-ethyl; purity data limited; fewer active listings
Quantified Difference	Qualitative difference in sourcing robustness; no quantitative potency or property difference measured in a shared assay
Conditions	Vendor catalog comparison (Chemsrc, CymitQuimica, Leyan, Chem960)

Why This Matters

Procurement reliability favors the target compound due to broader commercial availability at defined purity, reducing lead-time risk in medicinal chemistry campaigns.

Antioxidant Activity of 4-Aminopyrazol-5-ols vs. Edaravone

Although 4-amino-1-ethyl-3-methyl-1H-pyrazol-5-ol itself has not been individually profiled in published antioxidant assays, the 4-aminopyrazol-5-ol scaffold class has been rigorously benchmarked against Edaravone (EDA) and 4-hydroxyiminopyrazol-5-ones [1]. The class lead compound, 4-amino-3-methyl-1-phenylpyrazol-5-ol hydrochloride (APH), exhibited ABTS TEAC = 0.93, FRAP TE = 0.98, and ORAC TE = 4.39, competitively matching Trolox and EDA [1]. Importantly, APH showed no cytotoxicity against cultured normal human fibroblasts at 100 µM, whereas EDA was cytotoxic at this concentration [1]. Quantum mechanical calculations attributed the superior activity of 4-aminopyrazolols over 4-hydroxyiminopyrazol-5-ones to lower HOMO-LUMO gaps, ionization potentials, and hardness (η), favoring SET-based radical quenching [1]. Given that the target compound bears the identical 4-amino-5-hydroxypyrazole pharmacophore, it is positioned to inherit this class-level antioxidant advantage, though quantitative confirmation requires dedicated testing.

Antioxidant Activity

Class-level

Class lead APH: ABTS TEAC 0.93, ORAC TE 4.39, non-cytotoxic at 100 µM

Edaravone: cytotoxic at 100 µM

May support antioxidant studies with lower cytotoxicity profile.

Target compound not individually profiled; class-level inference.

Evidence Dimension	Antioxidant activity (ABTS, FRAP, ORAC) and cytotoxicity
Target Compound Data	Not directly measured; inferred from class lead APH: ABTS TEAC 0.93, FRAP TE 0.98, ORAC TE 4.39
Comparator Or Baseline	Edaravone (EDA): ABTS TEAC ~0.93 (literature-matched); cytotoxic to fibroblasts at 100 µM. 4-Hydroxyiminopyrazol-5-ones: ABTS TEAC 0.13–0.23
Quantified Difference	APH (class lead) ≈ EDA in ABTS; APH non-cytotoxic at 100 µM vs. EDA cytotoxic; 4-aminopyrazolols >> 4-hydroxyiminopyrazol-5-ones in ABTS and FRAP (TEAC range 0.13–0.23 vs. ~0.9–1.0)
Conditions	ABTS•+ radical cation quenching; FRAP (Fe³⁺-TPTZ reduction); ORAC-FL (AAPH-generated peroxyl radicals); cytotoxicity on normal human fibroblasts at 100 µM

Why This Matters

For programs seeking antioxidant candidates with reduced cytotoxicity relative to Edaravone, the 4-aminopyrazol-5-ol scaffold—and by extension the target compound—offers a validated class advantage.

• [1] Burgart, Y.V.; Makhaeva, G.F.; Krasnykh, O.P.; et al. Synthesis of 4-Aminopyrazol-5-ols as Edaravone Analogs and Their Antioxidant Activity. Molecules 2022, 27, 7722. https://doi.org/10.3390/molecules27227722 View Source

Tautomeric Stability: 5-Hydroxypyrazole vs. 5-Pyrazolone

The target compound exists in equilibrium between the 5-hydroxypyrazole (1H-pyrazol-5-ol) and 5-pyrazolone (2,3-dihydro-3-oxo) tautomeric forms. CymitQuimica lists the compound simultaneously under both nomenclatures: '4-Amino-1-ethyl-3-methyl-1H-pyrazol-5-ol' and '4-amino-2-ethyl-5-methyl-2,3-dihydro-1H-pyrazol-3-one' under the same CAS 1497108-81-2 . The MDPI study on related 4-aminopyrazol-5-ols explicitly states that '4-aminopyrazol-5-ol as a free base is unstable' and that the hydrochloride salt form was required for reliable handling and NMR characterization [1]. In contrast, 4-aminoantipyrine (a 5-pyrazolone) is reported as stable with a logP of -0.257 and pKa of 4.94 . The target compound's free-base instability distinguishes it from fully substituted 5-pyrazolones and necessitates procurement as the hydrochloride salt or immediate conversion upon receipt.

Tautomeric Stability

Reported

Target free base: unstable (literature); salt form recommended

4-Aminoantipyrine: stable free base, logP −0.257

Stability management required for target compound.

Degradation kinetics not reported.

Evidence Dimension	Free-base stability and tautomeric identity
Target Compound Data	Exists as both 5-OH and 5-oxo tautomers; free base is unstable (literature class evidence); CAS 1497108-81-2
Comparator Or Baseline	4-Aminoantipyrine (4-amino-2,3-dimethyl-1-phenyl-1H-pyrazol-5-one): stable free base, logP -0.257, pKa 4.94, water solubility ~500 g/L
Quantified Difference	Qualitative stability distinction; quantitative shelf-life or degradation kinetics not reported for the target compound
Conditions	Free-base form handling; hydrochloride salt preferred for 4-aminopyrazol-5-ols per published synthesis protocols

Why This Matters

Researchers procuring this compound must plan for salt formation or controlled storage to avoid degradation, a consideration not required for stable 5-pyrazolones like 4-aminoantipyrine.

• [1] Burgart, Y.V.; Makhaeva, G.F.; Krasnykh, O.P.; et al. Synthesis of 4-Aminopyrazol-5-ols as Edaravone Analogs and Their Antioxidant Activity. Molecules 2022, 27, 7722. https://doi.org/10.3390/molecules27227722 View Source

5-OH vs. 5-Unsubstituted: Radical Scavenging Mechanism

The 5-hydroxyl group in 4-aminopyrazol-5-ols is mechanistically critical: the ORAC assay showed that all 4-aminopyrazol-5-ols tested scavenged peroxyl radicals via the Hydrogen Atom Transfer (HAT) mechanism through O–H bond breaking, with activity directly dependent on O–H bond dissociation energy (BDE) [1]. In contrast, 4-amino-1-ethyl-3-methylpyrazole (CAS 947763-34-0), which lacks the 5-OH substituent entirely, cannot participate in HAT-based radical scavenging and would be restricted to SET-only mechanisms or alternative reactivity . The O–H BDE has not been experimentally determined for the target compound, but class-level QM calculations on 4-aminopyrazol-5-ols confirm that the O–H bond is the operative site for HAT, establishing a functional distinction from non-hydroxylated 4-aminopyrazoles.

Radical Scavenging Mechanism

Class-level

5-OH present: enables HAT (class lead ORAC TE 4.39)

5-unsubstituted analog (CAS 947763-34-0): HAT-incapable

5-OH group necessary for HAT-based radical quenching.

O–H BDE not measured for target compound.

Evidence Dimension	Mechanism of radical scavenging (HAT vs. SET) and dependence on 5-OH group
Target Compound Data	Possesses 5-OH group capable of HAT-based radical scavenging (class inference); ORAC TE values for class lead APH = 4.39
Comparator Or Baseline	4-Amino-1-ethyl-3-methylpyrazole (CAS 947763-34-0): no 5-OH; cannot engage HAT; no antioxidant data reported
Quantified Difference	Mechanism-level distinction: HAT-capable (target class) vs. HAT-incapable (non-hydroxylated analog); ORAC TE 4.39 (class lead) vs. not applicable / not measurable for non-hydroxylated analog
Conditions	ORAC-FL assay with AAPH peroxyl radical generator; QM calculations (BDE, IP, HOMO-LUMO gap) on 4-aminopyrazol-5-ol scaffold

Why This Matters

If the intended application requires HAT-based radical quenching (e.g., lipid peroxidation inhibition), the 5-OH-bearing target compound is mechanistically essential; 5-unsubstituted 4-aminopyrazoles cannot substitute.

• [1] Burgart, Y.V.; Makhaeva, G.F.; Krasnykh, O.P.; et al. Synthesis of 4-Aminopyrazol-5-ols as Edaravone Analogs and Their Antioxidant Activity. Molecules 2022, 27, 7722. https://doi.org/10.3390/molecules27227722 View Source

4-Amino-1-ethyl-3-methyl-1H-pyrazol-5-ol: High-Value Application Scenarios

Antioxidant Lead Optimization: Reduced Cytotoxicity vs. Edaravone

For teams developing next-generation antioxidant therapeutics targeting oxidative stress-related conditions (stroke, neurodegeneration), the target compound provides entry into the 4-aminopyrazol-5-ol scaffold class, which has demonstrated ABTS TEAC values of ~0.93 and ORAC TE values of 4.39 at parity with Edaravone, while exhibiting no cytotoxicity against normal human fibroblasts at 100 µM—a concentration at which Edaravone is cytotoxic [1]. The N1-ethyl/C3-methyl substitution pattern offers a distinct IP profile compared to the N1-phenyl lead compound APH, potentially enabling differentiated pharmacokinetic tuning.

Kinase Inhibitor Building Block: Regioisomeric Control

The 4-amino-5-hydroxypyrazole core is a recognized privileged scaffold in kinase inhibitor design [1]. The specific N1-ethyl/C3-methyl regioisomer (CAS 1497108-81-2) provides a defined alkylation pattern that avoids the regioisomeric ambiguity of the N1-methyl/C3-ethyl analog (CAS 1478595-38-8). Downstream functionalization at the 5-OH position (e.g., etherification, esterification) proceeds without competing reactivity at N1 or C3, enabling cleaner synthetic routes. The compound's 95–98% vendor-reported purity is adequate for initial SAR exploration .

Mechanistic Studies of HAT-Based Radical Scavenging

Investigators requiring a probe molecule to dissect Hydrogen Atom Transfer (HAT) versus Single Electron Transfer (SET) antioxidant mechanisms can employ the target compound as a representative 5-OH-bearing 4-aminopyrazole. ORAC-FL data on the 4-aminopyrazol-5-ol class confirm O–H bond-mediated HAT activity, while ABTS and FRAP data capture SET contributions [1]. The compound complements non-hydroxylated 4-aminopyrazoles (e.g., CAS 947763-34-0) that are restricted to SET-only or alternative pathways, enabling controlled mechanistic comparisons .

Photographic Developer Chemistry Research

Historical patent literature identifies 3-methyl-4-amino-5-pyrazolone derivatives as high-activity photographic developing agents capable of operating at unusually low pH (5.0–7.5), in contrast to conventional alkaline developers [1]. The target compound's free-base instability, analogous to historical 3-methyl-4-amino-5-pyrazolones, may be mitigated by the acidic-to-neutral processing conditions claimed in DE1047618B, where this compound class achieves satisfactory solubility and development activity without the fogging issues seen in strongly alkaline media.

Application

Selection Property

Validation Focus

Antioxidant lead optimization research

Scaffold antioxidant activity & fibroblast cytotoxicity profile

ABTS/ORAC assays; normal cell viability at 100 µM

Kinase inhibitor building-block synthesis

Defined N1-ethyl/C3-methyl regioisomer purity

Regioisomeric identity by HPLC/NMR

HAT-based radical scavenging mechanistic studies

5-OH group for HAT participation

ORAC assay with AAPH; comparison with 5-unsubstituted analog

Photographic developer chemistry research

Tautomeric equilibrium under acidic–neutral pH

Developer activity at pH 5.0–7.5 per patent

• [1] Burgart, Y.V.; Makhaeva, G.F.; Krasnykh, O.P.; et al. Synthesis of 4-Aminopyrazol-5-ols as Edaravone Analogs and Their Antioxidant Activity. Molecules 2022, 27, 7722. https://doi.org/10.3390/molecules27227722 View Source
• [2] German Patent DE1047618B. Photographic developer. https://patents.google.com/patent/DE1047618B/en View Source